2-Chloro-6-(trifluoromethyl)nicotinic acid
Overview
Description
2-Chloro-6-(trifluoromethyl)nicotinic acid is a chemical compound with the molecular formula C7H3ClF3NO2 . It is a white to light yellow powder or crystal .
Molecular Structure Analysis
The molecular weight of 2-Chloro-6-(trifluoromethyl)nicotinic acid is 225.55 g/mol . The compound’s structure includes a pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with a chloro and a trifluoromethyl group .Physical And Chemical Properties Analysis
2-Chloro-6-(trifluoromethyl)nicotinic acid is a solid at 20°C . It has a melting point range of 113.0 to 120.0°C .Scientific Research Applications
Pharmacology
2-Chloro-6-(trifluoromethyl)nicotinic acid: is utilized in pharmacological research as a precursor for the synthesis of various bioactive molecules. It serves as a building block for creating compounds that have potential therapeutic applications, such as inhibitors for HIV-1 Reverse Transcriptase-associated ribonuclease H (RNase H) . This application is crucial for developing new antiretroviral drugs that can target resistant strains of HIV.
Agriculture
In the agricultural sector, this compound is explored for its role in the synthesis of agrochemicals. Its derivatives are being studied for their potential use as pesticides or herbicides, contributing to the development of new products that can enhance crop protection and yield .
Material Science
2-Chloro-6-(trifluoromethyl)nicotinic acid: finds applications in material science as a fluorinated building block. It is used to introduce fluorine atoms into other compounds, which can significantly alter the physical properties of materials, such as increasing chemical resistance or altering refractive indices .
Chemical Synthesis
This compound is a valuable intermediate in organic synthesis. It is particularly important in the field of fluorination chemistry, where it is used to introduce trifluoromethyl groups into other molecules. This modification is known to enhance the biological activity and stability of pharmaceuticals .
Environmental Science
Research in environmental science leverages 2-Chloro-6-(trifluoromethyl)nicotinic acid for studying the environmental fate of fluorinated organic compounds. Its derivatives can be used as tracers or standards in environmental monitoring and analysis, helping to understand the impact of these compounds on ecosystems .
Biochemistry
In biochemistry, this compound is used to study enzyme interactions with substrates. Its structural similarity to nicotinic acid allows it to act as an analog in enzymatic reactions, aiding in the exploration of enzyme mechanisms and the development of enzyme inhibitors .
Safety and Hazards
2-Chloro-6-(trifluoromethyl)nicotinic acid is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
2-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO2/c8-5-3(6(13)14)1-2-4(12-5)7(9,10)11/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXRBTBMFFGEVCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)O)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380813 |
Source
|
| Record name | 2-Chloro-6-(trifluoromethyl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40380813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(trifluoromethyl)nicotinic acid | |
CAS RN |
280566-45-2 |
Source
|
| Record name | 2-Chloro-6-(trifluoromethyl)nicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40380813 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-(trifluoromethyl)nicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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